N-[(1Z)-3-{methyl[2-(pyridin-2-yl)ethyl]amino}-3-oxo-1-(thiophen-2-yl)prop-1-en-2-yl]benzamide

• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol
• IUPAC Name: N-[(Z)-3-[methyl(2-pyridin-2-ylethyl)amino]-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C22H21N3O2S/c1-25(14-12-18-10-5-6-13-23-18)22(27)20(16-19-11-7-15-28-19)24-21(26)17-8-3-2-4-9-17/h2-11,13,15-16H,12,14H2,1H3,(H,24,26)/b20-16-
• InChI Key: GJWIDUJTWWDAOD-SILNSSARSA-N
• Isomeric SMILES: CN(CCC1=CC=CC=N1)C(=O)/C(=C/C2=CC=CS2)/NC(=O)C3=CC=CC=C3
• Canonical SMILES: CN(CCC1=CC=CC=N1)C(=O)C(=CC2=CC=CS2)NC(=O)C3=CC=CC=C3

Description

N-[(1Z)-3-{methyl[2-(pyridin-2-yl)ethyl]amino}-3-oxo-1-(thiophen-2-yl)prop-1-en-2-yl]benzamide is a complex organic compound with a fascinating structure. Let’s break it down:

• The core structure consists of a benzene ring (the “benz” part).
• Attached to the benzene ring, we have an amide group (the “amide” part), which plays a crucial role in its biological activity.
• The compound also contains a pyridine ring (the “pyridin-2-yl” part) and a thiophene ring (the “thiophen-2-yl” part).

Preparation Methods

Synthetic Routes

Two key synthetic routes have been explored for N-[(1Z)-3-{methyl[2-(pyridin-2-yl)ethyl]amino}-3-oxo-1-(thiophen-2-yl)prop-1-en-2-yl]benzamide:

• C–C Bond Cleavage Route (Metal-Free)

  • Starting materials: α-bromoketones and 2-aminopyridine.
  • Reaction conditions: Toluene, I2, and TBHP.
  • Outcome: Formation of N-(pyridin-2-yl)amides.
  • Remark: This method is mild and metal-free .

• One-Pot Tandem Cyclization/Bromination Route

  • Starting materials: α-bromoketones and 2-aminopyridine.
  • Reaction conditions: Ethyl acetate and TBHP.
  • Outcome: Versatile 3-bromoimidazo[1,2-a]pyridines.
  • Remark: No base is needed, and the resulting compounds can be further transformed .

Industrial Production

The industrial-scale synthesis of this compound involves optimization of the above routes for efficiency, scalability, and cost-effectiveness.

Chemical Reactions Analysis

N-[(1Z)-3-{methyl[2-(pyridin-2-yl)ethyl]amino}-3-oxo-1-(thiophen-2-yl)prop-1-en-2-yl]benzamide undergoes various reactions:

Oxidation: It can be oxidized under suitable conditions.

Reduction: Reduction reactions are possible.

Substitution: Substituents can be introduced at different positions.

Amide Hydrolysis: The amide bond can be cleaved.

Common reagents include oxidants (e.g., KMnO4), reducing agents (e.g., LiAlH4), and nucleophiles (e.g., Grignard reagents). Major products depend on reaction conditions and substituents.

Scientific Research Applications

This compound finds applications in:

Medicine: Potential as a drug candidate due to its unique structure.

Chemical Biology: Studying cellular processes and interactions.

Industry: As a building block for other compounds.

Mechanism of Action

The precise mechanism remains an active area of research. It likely involves interactions with specific molecular targets (e.g., enzymes, receptors) and modulation of cellular pathways.

Comparison with Similar Compounds

While N-[(1Z)-3-{methyl[2-(pyridin-2-yl)ethyl]amino}-3-oxo-1-(thiophen-2-yl)prop-1-en-2-yl]benzamide is unique, similar compounds include:

Imatinib: Used to treat leukemia, inhibiting tyrosine kinases.

Pyrazinamide: An anti-tubercular agent.